Cas no 1935013-51-6 (Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester)

• Product Name: Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester
• CAS No: 1935013-51-6
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5211656
• Update Time: 2025-07-23

Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H26N2O3/c1-14(2,3)20-13(18)17-6-4-15(5-7-17)10-16-12-9-19-8-11(12)15/h11-12,16H,4-10H2,1-3H3
• InChI Key： XMEYYWBJPDDSLH-UHFFFAOYSA-N
• SMILES： N1CC2(CCN(C(OC(C)(C)C)=O)CC2)C2COCC12

Additional information on Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester

Introduction to Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester (CAS No. 1935013-51-6)

Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, a compound with the CAS number 1935013-51-6, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic molecules that have garnered considerable attention due to their unique structural and functional properties. The spirocyclic core, characterized by the interconnection of a furan ring and a piperidine moiety, contributes to its distinct pharmacophoric features, making it a promising candidate for various therapeutic applications.

The structural complexity of Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester arises from its intricate arrangement of heterocyclic rings. The presence of both furan and piperidine rings introduces multiple sites for functionalization and interaction with biological targets. This structural motif has been extensively studied in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The hexahydro- and 1,1-dimethylethyl ester substituents further enhance the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent research has highlighted the potential of spirocyclic compounds in modulating enzyme activity and receptor binding. Specifically, studies have demonstrated that the unique conformational flexibility of Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester allows it to interact with biological targets in a manner that is both selective and potent. For instance, preliminary investigations have shown that this compound exhibits inhibitory activity against certain kinases and proteases implicated in cancer progression. The furan ring's electron-deficient nature facilitates hydrogen bonding interactions with key residues in the active sites of these enzymes.

The synthesis of Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the spirocyclic core followed by functional group modifications to introduce the carboxylic acid ester and other substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's synthetic accessibility but also pave the way for further derivatization and optimization.

In terms of pharmacological activity, Spiro[3H-furo[3,4-b]pyrrole-3,4'-piperidine]-1'-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate protein-protein interactions and enzyme function makes it a versatile tool for drug discovery. Researchers are particularly interested in its potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier is an additional advantage that enhances its therapeutic relevance.

The chemical properties of this compound also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on the spirocyclic core or introducing new functional groups at strategic positions, chemists can fine-tune its biological activity. This approach has led to the identification of several analogs with enhanced potency or selectivity against specific targets. Such modifications are crucial for developing lead compounds that can progress into clinical trials.

The role of computational chemistry in studying Spiro[3H-furo[3,4-b]pyrrole-3',4'-piperidine]-1', carboxylic acid hexahydro-, 1', dimethylethyl ester cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing drug design. Additionally, computational methods have been used to assess the metabolic stability of this compound under various physiological conditions.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential in treating a wide range of diseases beyond cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process from preclinical studies to clinical trials. As our understanding of molecular interactions continues to grow， compounds like Spiro[3H-furo[34b]pyrrole}-34' piperidine]-11' carboxylic acid hexahydro-, 11 dimethylethyl ester will play an increasingly important role in shaping new therapeutic strategies.